Cas no 46231-21-4 (4-benzylamino-butan-2-one)
4-benzylamino-butan-2-one structure
Product Name:4-benzylamino-butan-2-one
CAS No:46231-21-4
MF:C11H15NO
MW:177.242902994156
CID:930294
PubChem ID:11194647
Update Time:2025-04-19
4-benzylamino-butan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-benzylamino-butan-2-one
- 4-(benzylamino)butan-2-one
- EN300-372175
- AKOS006243248
- AC-17741
- DTXSID40458283
- 46231-21-4
- SCHEMBL5738287
-
- Inchi: 1S/C11H15NO/c1-10(13)7-8-12-9-11-5-3-2-4-6-11/h2-6,12H,7-9H2,1H3
- InChI Key: JVAYPVAFQYMYKM-UHFFFAOYSA-N
- SMILES: CC(CCNCC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 177.115364102g/mol
- Monoisotopic Mass: 177.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 29.1Ų
4-benzylamino-butan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019140954-1g |
4-(Benzylamino)butan-2-one |
46231-21-4 | 95% | 1g |
$800.31 | 2023-09-01 | |
| Alichem | A019140954-5g |
4-(Benzylamino)butan-2-one |
46231-21-4 | 95% | 5g |
$2090.40 | 2023-09-01 | |
| Enamine | EN300-372175-0.05g |
4-(benzylamino)butan-2-one |
46231-21-4 | 0.05g |
$972.0 | 2023-03-02 | ||
| Enamine | EN300-372175-0.1g |
4-(benzylamino)butan-2-one |
46231-21-4 | 0.1g |
$1019.0 | 2023-03-02 | ||
| Enamine | EN300-372175-0.25g |
4-(benzylamino)butan-2-one |
46231-21-4 | 0.25g |
$1065.0 | 2023-03-02 | ||
| Enamine | EN300-372175-0.5g |
4-(benzylamino)butan-2-one |
46231-21-4 | 0.5g |
$1111.0 | 2023-03-02 | ||
| Enamine | EN300-372175-1.0g |
4-(benzylamino)butan-2-one |
46231-21-4 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-372175-2.5g |
4-(benzylamino)butan-2-one |
46231-21-4 | 2.5g |
$2268.0 | 2023-03-02 | ||
| Enamine | EN300-372175-5.0g |
4-(benzylamino)butan-2-one |
46231-21-4 | 5.0g |
$3355.0 | 2023-03-02 | ||
| Enamine | EN300-372175-10.0g |
4-(benzylamino)butan-2-one |
46231-21-4 | 10.0g |
$4974.0 | 2023-03-02 |
4-benzylamino-butan-2-one Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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